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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164 Get Quote

3-Methylheptanenitrile: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

sheet (MSDS) for 3-Methylheptanenitrile. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on clear data presentation,

detailed experimental context, and essential safety protocols.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-
Methylheptanenitrile. These values are essential for understanding the substance's behavior

in various experimental and storage conditions.
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Property Value Source

Molecular Formula C8H15N PubChem[1][2]

Molecular Weight 125.21 g/mol PubChem[1][2]

Appearance Yellow Liquid Fisher Scientific[3]

Melting Point -64 °C / -83.2 °F Fisher Scientific[3]

Boiling Point 186 - 187 °C / 366.8 - 368.6 °F Fisher Scientific[3]

Flash Point 58 °C / 136.4 °F Fisher Scientific[3]

Specific Gravity 0.810 Fisher Scientific[3]

Solubility No data available

Vapor Pressure No information available Fisher Scientific[3]

Vapor Density No information available Fisher Scientific[3]

Toxicological Profile and Hazards
Specific toxicological studies on 3-Methylheptanenitrile are not readily available in the public

domain. However, the toxicity of aliphatic nitriles is generally attributed to the metabolic release

of cyanide, which can interfere with cellular respiration[1][3]. Incomplete combustion of nitriles

can also produce highly toxic hydrogen cyanide gas[4].

The following table outlines the hazard classifications and statements associated with 3-
Methylheptanenitrile and related aliphatic nitriles.
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed[5]

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

Acute Toxicity (Dermal) Harmful in contact with skin[5]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Acute Toxicity (Inhalation) Harmful if inhaled[5]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

Skin Corrosion/Irritation Causes skin irritation[5]
P264: Wash skin thoroughly

after handling.

Serious Eye Damage/Irritation Causes serious eye irritation[5]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Flammability Flammable liquid and vapor[5]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

Experimental Protocols
While specific experimental methodologies for determining the properties of 3-
Methylheptanenitrile are not detailed in the available literature, the following are general

protocols for the key parameters cited.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is through distillation.
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General Procedure:

Assemble a simple distillation apparatus, which includes a distilling flask, a condenser, a

receiving flask, and a thermometer.

Place a small volume of the liquid in the distilling flask along with boiling chips to ensure

smooth boiling.

The thermometer bulb should be positioned so that the top of the bulb is level with the

bottom of the side arm of the distilling flask.

Heat the distilling flask gently.

Record the temperature at which the liquid is actively boiling and condensing, and a steady

temperature is observed on the thermometer. This temperature is the boiling point.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

Closed-cup methods are commonly used for this determination.

General Procedure (Closed-Cup Method):

Place the liquid sample in the test cup of a closed-cup flash point apparatus.

Close the lid, which is equipped with an ignition source and an opening.

Heat the sample at a slow, constant rate.

At regular temperature intervals, apply the ignition source through the opening in the lid.

The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief

flash.

Specific Gravity Determination
Specific gravity is the ratio of the density of a substance to the density of a reference

substance, usually water.
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General Procedure (Using a Pycnometer):

Weigh a clean, dry pycnometer (a flask of a known volume).

Fill the pycnometer with the liquid sample and weigh it again.

Empty and clean the pycnometer, then fill it with distilled water and weigh it.

The specific gravity is calculated by dividing the mass of the liquid sample by the mass of the

water.

Safety and Handling Workflow
The following diagram outlines the essential workflow for the safe handling and use of 3-
Methylheptanenitrile in a laboratory setting.
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Preparation

Handling

Storage

Emergency Procedures

Review SDS and Conduct
Risk Assessment

Ensure Availability of
Safety Equipment

(Fume Hood, PPE, Spill Kit, Eyewash)

Work in a Well-Ventilated Area
(Chemical Fume Hood)

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Ground/Bond Container and
Receiving Equipment

Use Non-Sparking Tools

Store in a Tightly Closed Container

Keep in a Cool, Dry, and
Well-Ventilated Area

In Case of Skin Contact:
Wash with Soap and Water

Store Away from Heat, Sparks,
and Open Flames

In Case of Eye Contact:
Rinse with Water for 15 mins

Incompatible Materials:
- Strong Oxidizing Agents

- Strong Acids
- Strong Bases

In Case of Inhalation:
Move to Fresh Air

In Case of Ingestion:
Do NOT Induce Vomiting,

Seek Medical Attention

In Case of Spill:
Absorb with Inert Material,

Dispose of Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methylheptanenitrile.
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First Aid Measures
In the event of exposure to 3-Methylheptanenitrile, the following first aid measures should be

taken immediately[6][7].

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Keep the affected person warm and

at rest. Get medical attention as soon as

possible[6].

Skin Contact

Promptly wash the contaminated skin with soap

and water. If this chemical penetrates the

clothing, promptly remove the clothing and wash

the skin with water. If irritation persists after

washing, get medical attention[6].

Eye Contact

Promptly wash (irrigate) the eyes with large

amounts of water, occasionally lifting the lower

and upper lids. Continue for at least 15 minutes.

Get medical attention if any discomfort

continues[6].

Ingestion

If this chemical has been swallowed, get

medical attention immediately. Do NOT induce

vomiting.

Spill and Disposal Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources

of ignition. Wear appropriate personal protective equipment. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.

Disposal of 3-Methylheptanenitrile must be in accordance with local, state, and federal

regulations. It should be handled as hazardous waste. Do not dispose of it in the sewer system.
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This guide is intended to provide a comprehensive overview of the safety and handling

information for 3-Methylheptanenitrile. It is crucial to always consult the most up-to-date

Safety Data Sheet from the supplier before handling this chemical and to be fully trained in

proper laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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